Cas no 3618-72-2 (Disperse Blue 79:1)

Disperse Blue 79:1 Properties

Names and Identifiers

• Disperse Blue 79:1
• C.I. 11344
• 2,2'-((5-Acetamido-4-((2-bromo-4,6-dinitrophenyl)azo)-2-methoxyphenyl)imino)diethyl diacetate
• 3-(2,4-Dinitro-6-bromophenylazo)-4-acetamido-6-(N,N-bis(acetoxyethyl)amino)anisole
• N-[5-[Bis[2-(acetyloxy)ethyl]amino]-2-[(2-bromo-4,6-dinitrophenyl)azo]-4-methoxyphenyl]acetamide
• 2-[5-acetamido-N-(2-acetyloxyethyl)-4-[(2-bromo-4,6-dinitrophenyl)diazenyl]-2-methoxyanilino]ethyl acetate
• AZODYE-2
• ((5-ACETAMIDO-4-((E)-(2-BROMO-4,6-DINITROPHENYL)DIAZENYL)-2-METHOXYPHENYL)IMINO)DIETHANE-2,1-DIYL DIACETATE
• N-(5-(BIS(2-(ACETYLOXY)ETHYL)AMINO)-2-((2-BROMO-4,6-DINITROPHENYL)AZO)-4-METHOXYPHENYL)ACETAMIDE
• NAVY BLUE 3G
• 4-(6-Bromo-2,4-dinitrophenylazo)-3-acetylamino-6-methoxy-N-bis(acetoxyethyl)aniline
• 3618-72-2
• Acetamide, N-[5-[bis[2-(acetyloxy)ethyl]amino]-2-[(2-bromo-4,6-dinitrophenyl)azo]-4-methoxyphenyl]-
• Acetamide, N-(5-(bis(2-(acetyloxy)ethyl)amino)-2-(2-(2-bromo-4,6-dinitrophenyl)diazenyl)-4-methoxyphenyl)-
• BISACETIC ACID ((2',4'-DINITRO-6'-BROMO-2-(ACETYLAMINO)-5-METHOXYAZOBENZENE-4-YL)IMINO)BISETHYLENE ESTER
• NS00019977
• 2,2'-[[5-Acetamido-4-[(2-bromo-4,6-dinitrophenyl)azo]-2-methoxyphenyl]Imino]diethyl diacetate
• Disperse Blue Black 79
• p-Acetanisidide, 5'-(bis(2-hydroxyethyl)amino)-2'-((2-bromo-4,6-dinitrophenyl)azo)-, diacetate (ester)
• CCRIS 9086
• SCHEMBL11135600
• UNII-7S69658NN7
• ((5-ACETAMIDO-4-((E)-(2-BROMO-4,6-DINITROPHENYL)DIAZENYL)-2-METHOXYPHENYL)IMINO)DI-2,1-ETHANEDIYL DIACETATE
• 2-(2-BROMO-4,6-DINITROPHENYLAZO)-4-METHOXY-5-(BIS(2-ACETOXYETHYL)AMINO)-1-(ACETYLAMINO)BENZENE
• EINECS 222-813-1
• DTXSID8027539
• PALANIL MARINE BLUE 3GR-CF
• Benzeneamine, 5-acetamino-4-((2,4-dinitro-6-bromophenyl)azo)-2-methoxy-N,N-bis((2-acetoxy)ethyl)-
• Q27268781
• ({5-acetamido-4-[(E)-(2-bromo-4,6-dinitrophenyl)diazenyl]-2-methoxyphenyl}imino)diethane-2,1-diyl diacetate
• W-109917
• 2-(5-ACETAMIDO-N-(2-ACETYLOXYETHYL)-4-((2-BROMO-4,6-DINITROPHENYL)DIAZENYL)-2-METHOXYANILINO)ETHYL ACETATE
• SAMARON NAVY BLUE HGS
• SUMIKARON NAVY BLUE S-GL
• 2,4-DINITRO-6-BROMO-2'-ACETYLAMINO-5'-METHOXY-4'-(BIS(2-ACETOXYETHYL)AMINO)AZOBENZENE
• CBENE NAVY BLUE 2GLS
• 2-(5-(ACETYLAMINO)(2-(ACETYLOXY)ETHYL)-4-(2-(2-BROMO-4,6-DINITROPHENYL)DIAZ-1-ENYL)-2-METHOXYANILINO)ETHYL ACETATE
• DISPERSOL NAVY D 3G
• 5'-[BIS(2-ACETOXYETHYL)AMINO]-2'-(2-BROMO-4,6-DINITROPHENYLAZO)-4-METHOXYACETANILIDE
• Acetamide, N-(5-(bis(2-(acetyloxy)ethyl)amino)-2-((2-bromo-4,6-dinitrophenyl)azo)-4-methoxyphenyl)-
• 7S69658NN7
• 5-(N,N-BIS(2-ACETOXYETHYL)AMINO)-2-(2-BROMO-4,6-DINITROPHENYLAZO)-4-METHOXYACETANILIDE
• FORON NAVY S 2GRL
• J106.014G
• C.I. Disperse Blue 79:1
• ACETAMIDE, N-(5-(BIS(2-(ACETYLOXY)ETHYL)AMINO)-2-((E)-2-(2-BROMO-4,6-DINITROPHENYL)DIAZENYL)-4-METHOXYPHENYL)-
• +Expand

• InChIKey： JSRUDOBCTLPTFO-CYYJNZCTSA-N
• Inchi： 1S/C23H25BrN6O10/c1-13(31)25-18-11-20(28(5-7-39-14(2)32)6-8-40-15(3)33)22(38-4)12-19(18)26-27-23-17(24)9-16(29(34)35)10-21(23)30(36)37/h9-12H,5-8H2,1-4H3,(H,25,31)
• SMILES： CC(OCCN(C1C=C(NC(=O)C)C(/N=N/C2C(Br)=CC([N+]([O-])=O)=CC=2[N+]([O-])=O)=CC=1OC)CCOC(=O)C)=O

Computed Properties

• Exact Mass: 624.08200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 13
• Monoisotopic Mass: 624.08155g/mol
• Heavy Atom Count: 40
• Complexity: 924
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 211Ų

Experimental Properties

• LogP: 5.69990
• PSA: 210.53000
• Melting Point: 149-151 ºC
• Density: 1.55